beta-D-glucosyl-N-(dodecanoyl)sphingosine

• Molecular Formula: C36H69NO8
• Molecular Weight: 643.9 g/mol
• IUPAC Name: N-[(E,2S,3R)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadec-4-en-2-yl]dodecanamide
• InChI: InChI=1S/C36H69NO8/c1-3-5-7-9-11-13-14-15-16-18-19-21-23-25-30(39)29(28-44-36-35(43)34(42)33(41)31(27-38)45-36)37-32(40)26-24-22-20-17-12-10-8-6-4-2/h23,25,29-31,33-36,38-39,41-43H,3-22,24,26-28H2,1-2H3,(H,37,40)/b25-23+/t29-,30+,31+,33+,34-,35+,36+/m0/s1
• InChI Key: IYCYEZLMOLRFAN-IUGLYQEMSA-N
• Isomeric SMILES: CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O)O)O)NC(=O)CCCCCCCCCCC)O
• SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)O)O)O)NC(=O)CCCCCCCCCCC)O
• physical_description: Solid
• solubility: Insoluble

Description

Beta-D-glucosyl-N-(dodecanoyl)sphingosine is a D-glucosyl-N-acylsphingosine in which the ceramide N-acyl group is dodecanoyl.
Glucosylceramide (D18:1/12:0), also known as beta-glccer (C12) or C12 beta-glccer, belongs to the class of organic compounds known as glycosyl-n-acylsphingosines. Glycosyl-N-acylsphingosines are compounds containing a sphingosine linked to a simple glucosyl moiety. Glucosylceramide (D18:1/12:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Glucosylceramide (D18:1/12:0) has been found throughout most human tissues, and has also been primarily detected in blood. Within the cell, glucosylceramide (D18:1/12:0) is primarily located in the membrane (predicted from logP) and endosome.

Scientific Research Applications

• Gaucher Disease Detection and Monitoring :

  • Legnini et al. (2011) developed a tandem mass spectrometry method using D-Glucosyl-β1-1'-N-dodecanoyl-D-erythro-sphingosine to measure acid-β-glucosidase activity for high-throughput screening, particularly relevant for Gaucher disease detection and monitoring (Legnini et al., 2011).

• Antibody Development for Glycosphingolipids :

  • Brade et al. (2000) characterized rabbit antisera against glucosylceramides, crucial for studies on the localization of these compounds in various tissues (Brade et al., 2000).

• Effects on Human Natural Killer Cells :

  • Maghazachi et al. (2004) reported that D-glucosyl-beta1-1' sphingosine, among other glycosphingolipids, can induce apoptosis in human natural killer cells, which has implications for diseases where glycosphingolipids accumulate (Maghazachi et al., 2004).

• Enzyme Multilayer Films for Catalysis :

  • Caruso et al. (2000) demonstrated the assembly of β-glucosidase layers on colloidal particles, creating enzyme multilayer films active in glucosidation processes (Caruso et al., 2000).

• Tumorigenesis Modulation :

  • Schmelz et al. (2001) explored the role of sphingolipids, including glucosylceramide, in modulating intracellular beta-catenin localization and intestinal tumorigenesis, highlighting potential dietary intervention implications (Schmelz et al., 2001).

• Quantitative Sphingolipid Analysis :

  • Bielawski et al. (2009) developed a comprehensive high-performance liquid chromatography-tandem mass spectrometry method for analyzing bioactive sphingolipids, including glucosyl/galactosyl-ceramides (Bielawski et al., 2009).